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Compound of Interest

Compound Name:
7-chloro-3-nitro-1H-pyrazolo[3,4-

c]pyridine

CAS No.: 957760-19-9

Cat. No.: B2375340

Get Quote

Introduction to Pyrazolopyridine Isomers
Pyrazolopyridines are privileged heterocyclic scaffolds in medicinal chemistry, primarily serving

as bioisosteres of adenine[1]. Because they mimic the purine core of ATP, they act as highly

effective hinge-binding motifs in kinase inhibitors, making them foundational to modern targeted

oncology and pharmacology[1]. However, the exact positioning of the nitrogen atom within the

pyridine ring—yielding isomers such as pyrazolo[3,4-b]pyridine, pyrazolo[3,4-c]pyridine, and

pyrazolo[4,3-c]pyridine—profoundly alters the molecule's electronic distribution, pKa, and

hydrogen-bonding vectors.

Causality in Isomer Selection: The pyrazolo[3,4-c]pyridine isomer is unique because the

pyridine nitrogen is positioned para to the pyrazole fusion. This specific arrangement modulates

the electron density of the bicyclic system, dictating its tautomeric equilibrium. NMR and

quantum-chemical studies confirm that in solution, pyrazolo[3,4-c]pyridine derivatives exist

predominantly in the N1-H tautomeric form[2]. This structural preference is a critical design
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parameter: the N1-H acts as an essential hydrogen bond donor to the backbone carbonyl of

hinge region residues (e.g., Met or Glu), while the adjacent N2 atom and the pyridine nitrogen

serve as hydrogen bond acceptors[1]. Shifting to a [3,4-b] isomer changes the spatial

orientation of these acceptors, which can either establish additional hydrogen bonds with

conserved lysine residues or cause steric clashes, depending on the specific architecture of the

target kinase pocket[1].

Comparative Biological Activity and Target
Selectivity
The structural nuances between isomers dictate their off-target liabilities and primary affinities.

While pyrazolo[3,4-d]pyrimidines are the clinical standard for BTK and PI3K inhibition[3], the

pyrazolo[3,4-c]pyridine core has shown exceptional promise in targeting PIM kinases[4] and

Adenosine Receptors (A1/A3)[5].

Table 1: Comparative Binding Profile of Pyrazolopyridine
Isomers
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Scaffold / Isomer Primary Target(s)
Observed Affinity /
IC50

Key Structural
Advantage

Pyrazolo[3,4-

c]pyridine

PIM-1 Kinase, A1/A3

Receptors
A1R Kd = 5.62 nM[5]

Optimal N1-H donor

vector; allows

orthogonal C-3 and C-

5 functionalization

without steric

hindrance[6].

Pyrazolo[3,4-

b]pyridine
CDK8, GSK-3β

IC50 < 10 nM (CDK8)

[1]

Pyridine nitrogen

proximity to C-3

allows bidentate

hydrogen bonding

with specific hinge

residues[1].

Pyrazolo[3,4-

d]pyrimidine
BTK, PI3Kδ IC50 < 5 nM (BTK)[3]

Dual acceptor

nitrogens in the

pyrimidine ring

perfectly mimic

adenine's Watson-

Crick face[3].

Pyrazolo[1,5-

a]pyridine
RET Kinase, CSK

IC50 < 20 nM (CSK)

[7]

N1 engages with the

backbone NH of hinge

residues (e.g.,

Met319), forming a

strong hydrogen

bond[7].

Experimental Workflows and Self-Validating
Protocols
To objectively evaluate these isomers, robust synthetic and assay protocols are required. As an

application scientist, it is critical to understand that every methodology must be a self-validating

system to ensure data integrity.
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Protocol 1: Vectorial Functionalization of 1H-
pyrazolo[3,4-c]pyridine
Causality: Fragment-based drug discovery (FBDD) requires the ability to grow a scaffold in

multiple directions (vectors) to probe the binding pocket[6]. Direct functionalization of the

unprotected pyrazolo[3,4-c]pyridine core often leads to poor regioselectivity and unwanted N-

alkylation. By employing a 2-(trimethylsilyl)ethoxymethyl (SEM) protecting group at N1, we

sterically block the pyrazole nitrogens, directing subsequent Iridium-catalyzed borylation strictly

to the C-3 position[6].

Step-by-Step Methodology:

Protection: Dissolve 5-halo-1H-pyrazolo[3,4-c]pyridine in anhydrous DMF. Add NaH (1.2 eq)

at 0°C, followed by SEM-Cl (1.1 eq). Self-Validation: Monitor by LC-MS; the mass shift and

lack of an N2-isomer (verified by 2D-NOESY NMR cross-peak correlation) confirm

regioselective N1-protection[8].

C-3 Borylation: Combine the SEM-protected core with B2pin2 (1.5 eq), [Ir(OMe)(cod)]2 (3

mol%), and dtbpy (6 mol%) in anhydrous MTBE. Heat in a microwave reactor at 100°C[6].

Self-Validation: GC-MS analysis must indicate complete consumption of the starting material

before proceeding.

Suzuki-Miyaura Coupling: To the crude boronate ester, add the desired aryl halide (1.1 eq),

Pd(dppf)Cl2 (2.5 mol%), and Cs2CO3 (2.0 eq) in DMAc. Heat at 120°C[6].

Deprotection: Remove the SEM group using TFA in DCM, followed by neutralization with

methanolic ammonia to restore the critical N1-H hinge-binding donor[6].

1H-Pyrazolo[3,4-c]pyridine
(Starting Scaffold)

N1-SEM Protection
(Blocks N-alkylation)

 NaH, SEM-Cl C-3 Borylation
(Iridium-catalyzed)

 B2pin2, [Ir] Suzuki-Miyaura Coupling
(Adds Aryl Groups)

 Ar-X, Pd(dppf)Cl2 SEM Deprotection
(Restores Hinge Binder)

 TFA / HCl

Click to download full resolution via product page

Workflow for the orthogonal vectorial functionalization of the pyrazolo[3,4-c]pyridine scaffold.
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Protocol 2: ADP-Glo Kinase Assay for Isomer Selectivity
(PIM-1)
Causality: To compare the ATP-competitive binding of [3,4-c] vs [3,4-b] isomers, a luminescent

ADP-Glo assay is superior to radiometric assays. It directly measures the ADP produced by

kinase activity, providing a highly sensitive, universal platform that is not biased by the specific

peptide substrate used[9].

Step-by-Step Methodology:

Preparation: Prepare a 384-well plate with 10-point, 3-fold serial dilutions of the

pyrazolopyridine isomers in DMSO (final DMSO concentration <1%).

Enzyme Reaction: Add purified PIM-1 kinase and ATP (at its predetermined Km value to

ensure competitive inhibition sensitivity) in kinase buffer (HEPES pH 7.5, MgCl2, DTT).

Incubate for 60 minutes at room temperature. Self-Validation: Include a staurosporine

positive control (expected IC50 ~16.7 nM) and a no-enzyme negative control to establish the

assay window and validate assay sensitivity[10].

Detection: Add ADP-Glo Reagent to terminate the kinase reaction and deplete unreacted

ATP (40 min incubation). Then, add Kinase Detection Reagent to convert ADP to ATP and

generate a luciferase-driven luminescent signal (30 min incubation)[9].

Data Analysis: Plot luminescence vs. log[inhibitor] to calculate precise IC50 values.
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Mechanism of PIM-1 kinase inhibition and apoptosis induction by pyrazolo[3,4-c]pyridine

isomers.
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The comparative analysis of pyrazolopyridine isomers reveals that the pyrazolo[3,4-c]pyridine

core is not merely a structural curiosity, but a highly tunable pharmacophore. Its predominant

1H-tautomeric state provides an optimal hydrogen-bond donor vector for kinase hinge regions,

while its unique electronic profile allows for regioselective functionalization. By leveraging self-

validating synthetic workflows and robust luminescent assays, researchers can systematically

exploit this scaffold to develop next-generation inhibitors for challenging targets like PIM

kinases and Adenosine receptors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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